Cas no 2137535-97-6 ([1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine)

[1-(3,3,5,5-Tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine is a specialized cyclohexyl-substituted triazole derivative with a primary amine functional group. Its sterically hindered cyclohexyl backbone enhances stability and influences reactivity, making it useful in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The triazole ring offers robust chemical resistance, while the amine group provides a versatile handle for further functionalization. This compound is valued for its balanced lipophilicity and structural rigidity, which can improve binding affinity in molecular design. Suitable for controlled reactions, it serves as a key building block in the development of bioactive compounds, catalysts, or advanced materials requiring precise steric and electronic modulation.

[1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine structure

2137535-97-6 structure

Product Name:[1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine

CAS No:2137535-97-6

MF:C₁₃H₂₄N₄

MW:236.356462478638

CID:5901948

PubChem ID:165456348

Update Time:2025-06-08

[1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

- EN300-703812
- [1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine
- 2137535-97-6
- Inchi： 1S/C13H24N4/c1-12(2)5-11(6-13(3,4)9-12)17-8-10(7-14)15-16-17/h8,11H,5-7,9,14H2,1-4H3
- InChI Key： YHFDSXWLSVRJDS-UHFFFAOYSA-N
- SMILES： N1(C=C(CN)N=N1)C1CC(C)(C)CC(C)(C)C1

Computed Properties

Exact Mass: 236.20009678g/mol
Monoisotopic Mass: 236.20009678g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 56.7Å²

[1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-703812-1.0g	[1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine	2137535-97-6		1g	$0.0	2023-06-06

[1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine Related Literature

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Additional information on [1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine

Research Brief on [1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS: 2137535-97-6): Recent Advances and Applications

The compound [1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS: 2137535-97-6) has recently garnered significant attention in the chemical biology and pharmaceutical research communities due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of this compound as a versatile scaffold in medicinal chemistry. Its structural core combines a rigid tetramethylcyclohexyl group with a flexible triazolylmethanamine moiety, offering opportunities for diverse molecular interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for novel kinase inhibitors, showing particular promise in targeting protein kinases involved in inflammatory pathways.

From a synthetic chemistry perspective, researchers have developed improved routes for the production of 2137535-97-6, with recent protocols achieving yields exceeding 85% while maintaining high purity (>98%). The compound's stability under physiological conditions has been confirmed through comprehensive pharmacokinetic studies, making it suitable for further drug development. Notably, its logP value of 2.3 suggests favorable membrane permeability characteristics.

Biological evaluations have revealed several interesting properties. In cellular assays, derivatives of this compound have shown selective activity against certain cancer cell lines, with IC50 values in the low micromolar range. The primary amine functionality allows for straightforward derivatization, enabling the creation of targeted drug conjugates. Recent work has explored its potential in PROTAC (proteolysis targeting chimera) design, leveraging its ability to engage with both target proteins and E3 ubiquitin ligases.

Looking forward, researchers are particularly excited about the compound's potential in CNS drug development. Its balanced lipophilicity and molecular weight (253.36 g/mol) suggest it may possess favorable blood-brain barrier penetration properties. Current investigations are exploring its utility in neurodegenerative disease targets, with preliminary data showing promising interactions with tau protein aggregation pathways.

In conclusion, [1-(3,3,5,5-tetramethylcyclohexyl)-1H-1,2,3-triazol-4-yl]methanamine represents a valuable chemical entity with multiple applications in drug discovery. Its unique structural features, combined with demonstrated biological activity and synthetic accessibility, position it as an important tool for medicinal chemists. Future research directions will likely focus on expanding its therapeutic applications and optimizing its pharmacological properties through targeted structural modifications.